Cas no 113849-13-1 (Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-)

• Product Name: Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
• CAS No: 113849-13-1
• MF: C₆H₆N₄O₅
• MW: 214.135640621185
• CID: 177809
• PubChem ID: 9578288
• Update Time: 2025-04-19

Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
• [(E)-(4-hydroxy-5-nitrofuran-2-yl)methylideneamino]urea
• 4-hydroxynitrofurazone
• (2E)-2-[(4-hydroxy-5-nitrofuran-2-yl)methylidene]hydrazinecarboxamide
• DTXSID40150578
• 113849-13-1

• Inchi： 1S/C6H6N4O5/c7-6(12)9-8-2-3-1-4(11)5(15-3)10(13)14/h1-2,11H,(H3,7,9,12)/b8-2+
• InChI Key： IZMLEVZCDFBHLC-KRXBUXKQSA-N
• SMILES： O1C(=C(C=C1/C=N/NC(N)=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03388
• Monoisotopic Mass: 214.033819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• XLogP3: 0.4

Experimental Properties

• Density: 1.88
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.713
• PSA: 143.99